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Compound of Interest

Compound Name: Ethyl 4-Aminophenylacetate

Cat. No.: B177332

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl 4-Aminophenylacetate (CAS No. 5438-70-0). The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Identification and Classification

Ethyl 4-Aminophenylacetate is a chemical compound used in laboratory settings. While it is
not classified as hazardous under the 2012 OSHA Hazard Communication Standard, it is
crucial to handle it with care to mitigate potential risks.[1] Some sources suggest it may cause
skin and eye irritation and may lead to an allergic skin reaction.[2][3][4]

Physical State: Solid, appearing as off-white to brown.[5]
Primary Hazards:

e May cause skin irritation.[2][3][4]

» May cause serious eye irritation.[2][3][4]

e May cause an allergic skin reaction.[3][4]

o Harmful to aquatic life.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethyl 4-

Aminophenylacetate to prevent exposure.

PPE Category

Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][6]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][6] Inspect gloves
before use and remove them with care to avoid

skin contamination.[5]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not required.
[1][5] If dust is generated, use a NIOSH/MSHA
or European Standard EN 149 approved
respirator with a particle filter.[1][6][7]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of the chemical and

ensuring a safe laboratory environment.

Handling:

eyewash station and a safety shower.[6]

the work area.[7]

Ventilation: Always work in a well-ventilated area.[1][5] Facilities should be equipped with an

Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1][5]
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e Dust Prevention: Minimize dust generation and accumulation.[6]

Storage:

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

e Incompatible Materials: Store away from strong oxidizing agents and acids.[1][5]

» Conditions to Avoid: Avoid excess heat and the formation of dust.[5]

First Aid Measures

In the event of exposure, follow these immediate first aid protocols.

Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[1]
Remove contact lenses if present and easy to

do.[3] Seek medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[3][5] Remove all
contaminated clothing and shoes.[3] If skin
irritation or a rash occurs, get medical

advice/attention.[3]

Move the person to fresh air.[3] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration.[6] Seek medical attention if
symptoms occur.[5]

Clean mouth with water and drink plenty of

Ingestion water afterwards.[5] Do not induce vomiting.

Seek medical attention if symptoms occur.[5]

Accidental Release and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Accidental Release:

o Ensure Personal Safety: Wear appropriate personal protective equipment as outlined in
Section 2.

» Ventilation: Ensure adequate ventilation in the spill area.

o Containment: Sweep up the spilled material and shovel it into a suitable, labeled container
for disposal.[1][5] Avoid generating dust.[1][5]

e Cleaning: Clean the spill area thoroughly.
o Environmental Protection: Prevent the substance from entering drains or surface water.
Disposal:

o Dispose of the chemical and any contaminated materials in an approved waste disposal
plant, following all national and local regulations.

» Do not mix with other waste. Leave chemicals in their original containers.
e Handle uncleaned containers as you would the product itself.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Ethyl 4-
Aminophenylacetate in a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Ethyl 4-Aminophenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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